4-(Azetidin-3-yloxy)-3-(trifluoromethyl)pyridine;dihydrochloride

• IUPAC Name: 4-(azetidin-3-yloxy)-3-(trifluoromethyl)pyridine;dihydrochloride
• InChI: InChI=1S/C9H9F3N2O.2ClH/c10-9(11,12)7-5-13-2-1-8(7)15-6-3-14-4-6;;/h1-2,5-6,14H,3-4H2;2*1H
• InChI Key: LNJWYWVDGQHNCU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OC2=C(C=NC=C2)C(F)(F)F.Cl.Cl
• Molecular Formula: C9H11Cl2F3N2O
• Molecular Weight: 291.09 g/mol

Description

4-(Azetidin-3-yloxy)-3-(trifluoromethyl)pyridine;dihydrochloride, also known as AT-1001, is a small molecule drug that has shown promising results in scientific research. This compound belongs to the class of pyridines and is known to have potential therapeutic effects in various diseases.

Scientific Research Applications

• PET Imaging and Nicotinic Acetylcholine Receptors : One study synthesized a fluoro derivative, F-A-85380, related to the azetidine derivative A-85380. F-A-85380, labeled with fluorine-18, showed promise for PET imaging of central nicotinic acetylcholine receptors (nAChRs) in the brain. This compound does not bind to alpha7 nicotinic or 5HT3 receptors in vivo, making it a potential tool for brain imaging of nAChRs using PET (Doll et al., 1999).

• Antidepressant and Nootropic Activities : Another research focused on the synthesis of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone. The compounds showed significant antidepressant and nootropic activities, suggesting that the 2-azetidinone skeleton might be valuable in developing CNS-active agents (Thomas et al., 2016).

• Antimicrobial and Antitubercular Activities : In another study, new pyrimidine-azetidinone analogues were synthesized and examined for their antimicrobial activity against various bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These results suggest potential applications in designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

• Building Blocks for Various Compounds : A study synthesized 3-hydroxy-4-(trifluoromethyl)azetidin-2-ones and transformed them into various compounds, like aminopropanes and aziridines. This demonstrates their utility as building blocks for creating a variety of chemically interesting and potentially useful compounds (Thi et al., 2018).

• Synthesis of Antimicrobial Agents : Azetidine-based phenyl sulfonyl pyrazoline derivatives were synthesized and tested for their antibacterial and antifungal activities. This research suggests the potential of azetidine compounds in developing new antimicrobial agents (Shah et al., 2014).

• Synthesis of Alkyl Aminopyrroles : A study demonstrated a synthetic route to alkyl aminopyrroles using an azirine strategy, indicating potential applications in developing novel, trifluoromethyl-substituted aminopyrroles (Khlebnikov et al., 2018).